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Compound of Interest

Compound Name: 4-Bromobenzo[ajanthracene

Cat. No.: B1265999

An In-depth Technical Guide to 4-Bromobenzo[a]anthracene

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Bromobenzo[a]anthracene, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

4-Bromobenzo[a]anthracene is a brominated polycyclic aromatic hydrocarbon (PAH). Its core
structure, benzo[a]anthracene, is a foundational molecule in the study of aromatic compounds.
The addition of a bromine atom at the 4-position introduces specific reactivity and physical
characteristics relevant to synthetic chemistry and materials science.

Quantitative Data Summary

The key physicochemical properties of 4-Bromobenzo[aJanthracene are summarized in the
table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C18H11Br [1]
Molecular Weight 307.18 g/mol

CAS Number 61921-39-9 [11[2]
Melting Point 215-216 °C [1]

Boiling Point 483 °C [1]

Density 1.477 g/lcm3 [1]

Flash Point 245 °C [1]
Refractive Index 1.782 [1]

Experimental Protocols

Detailed experimental protocols for the specific synthesis or analysis of 4-

Bromobenzo[a]anthracene are not readily available in the public domain. However, general

methodologies for the synthesis of anthracene derivatives and the analysis of polycyclic

aromatic hydrocarbons (PAHs) are well-established and can be adapted.

General Synthesis of Anthracene Derivatives

The synthesis of substituted anthracenes can be achieved through various methods, including:

Elbs reaction

Friedel-Crafts reactions

Aromatic cyclodehydration

Bradsher-type reactions

Metal-catalyzed reactions with alkynes

One common strategy involves the functionalization of a pre-existing anthracene core. For

instance, bromination of benzo[a]anthracene could potentially yield 4-
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Bromobenzo[a]Janthracene, though regioselectivity would be a critical factor to control.

Analytical Methods for Polycyclic Aromatic
Hydrocarbons (PAHSs)

The analysis of PAHSs, including brominated derivatives, is crucial for environmental monitoring
and chemical research. Commonly employed analytical techniques include Gas
Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[3]

A general workflow for the analysis of PAHSs in a sample matrix is as follows:

o Sample Preparation: Extraction of the PAHs from the sample matrix. This can be achieved
using techniques like QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for
solid samples.

o Chromatographic Separation: The extracted PAHs are then separated using either GC or
HPLC. For HPLC, a C18 stationary phase is often used with gradient elution.

o Detection: Separated compounds are detected using various methods. Fluorescence
detection is particularly sensitive for many PAHs. Mass spectrometry (MS) coupled with GC
or HPLC provides both quantification and structural information.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the chemical name, its
molecular formula, and its calculated molecular weight.

P e ey as formula

Figure 1: Core Properties of 4-Bromobenzo[a]anthracene
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Figure 1: Core Properties of 4-Bromobenzo[aJanthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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